8-fluoro-2-(methylsulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 13-fluoro-5-methylsulfonyl-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C12H12FN3O3S/c1-20(18,19)15-5-4-10-9(7-15)12(17)16-6-8(13)2-3-11(16)14-10/h2-3,6H,4-5,7H2,1H3
• InChI Key: NZCLUWLJPNZHDP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2=C(C1)C(=O)N3C=C(C=CC3=N2)F
• Molecular Formula: C12H12FN3O3S
• Molecular Weight: 297.31 g/mol

Description

8-fluoro-2-(methylsulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C12H12FN3O3S and its molecular weight is 297.3. The purity is usually 95%.
BenchChem offers high-quality 8-fluoro-2-(methylsulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-fluoro-2-(methylsulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Distribution and Impact

Research has revealed that PFCs, including compounds like perfluorooctane sulfonate (PFOS) and perfluorooctanoic acid (PFOA), are widely distributed in the environment and have been detected in human blood, indicating widespread human exposure. Studies conducted in Catalonia, Spain, and other regions have shown the presence of PFCs in the population, with variations observed based on age and gender, highlighting the environmental persistence and human exposure to these compounds (Ericson et al., 2007).

Human Health Implications

Research on the health implications of exposure to PFCs has been inconclusive, with some studies finding associations with health outcomes and others not. For instance, a study nested within the California Teachers Study did not find significant evidence that serum PFAS levels measured after diagnosis are related to breast cancer risk (Hurley et al., 2018).

Exposure Pathways and Biomonitoring

Studies have developed methods for measuring trace levels of PFCs in human serum and milk, suggesting that monitoring human exposure to PFCs is crucial due to their toxicity and widespread presence. Such research aids in understanding exposure pathways and potentially mitigating exposure risks (Kuklenyik et al., 2004).

Environmental and Occupational Exposure

Investigations into the indoor environmental sources of PFASs have indicated that indoor air, dust, and consumer products can be significant exposure pathways. Studies have found high levels of FTOHs and PAPs in indoor environments, suggesting that indoor sources such as textiles and furniture may contribute significantly to human exposure to PFASs (Eriksson & Kärrman, 2015).